molecular formula C14H25NO5 B6146483 1-[(tert-butoxy)carbonyl]-3-propoxypiperidine-3-carboxylic acid CAS No. 2137515-80-9

1-[(tert-butoxy)carbonyl]-3-propoxypiperidine-3-carboxylic acid

Cat. No. B6146483
CAS RN: 2137515-80-9
M. Wt: 287.4
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “1-[(tert-butoxy)carbonyl]-3-propoxypiperidine-3-carboxylic acid” is a piperidine derivative with a tert-butoxycarbonyl (Boc) protecting group . The Boc group is commonly used in organic synthesis to protect amines .


Synthesis Analysis

The Boc group can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide . Protection of amines can also be accomplished in acetonitrile solution using 4-dimethylaminopyridine (DMAP) as the base .


Chemical Reactions Analysis

The Boc group can be removed from amino acids with strong acids such as trifluoroacetic acid in dichloromethane, or with HCl in methanol . A complication may be the tendency of the tert-butyl cation intermediate to alkylate other nucleophiles; scavengers such as anisole or thioanisole may be used .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-[(tert-butoxy)carbonyl]-3-propoxypiperidine-3-carboxylic acid involves the protection of the piperidine nitrogen, followed by the alkylation of the piperidine ring with propyl bromide. The resulting compound is then deprotected and the carboxylic acid group is introduced through a carboxylation reaction.", "Starting Materials": [ "Piperidine", "Tert-butyl chloroformate", "Propyl bromide", "Sodium hydroxide", "Carbon dioxide", "Diethyl ether", "Methanol", "Hydrochloric acid" ], "Reaction": [ "Step 1: Piperidine is reacted with tert-butyl chloroformate in the presence of sodium hydroxide to form 1-[(tert-butoxy)carbonyl]piperidine.", "Step 2: 1-[(tert-butoxy)carbonyl]piperidine is then reacted with propyl bromide in the presence of potassium carbonate to form 1-[(tert-butoxy)carbonyl]-3-propoxypiperidine.", "Step 3: 1-[(tert-butoxy)carbonyl]-3-propoxypiperidine is deprotected using hydrochloric acid in methanol to form 3-propoxypiperidine.", "Step 4: 3-propoxypiperidine is then carboxylated using carbon dioxide in the presence of sodium hydroxide to form 1-[(tert-butoxy)carbonyl]-3-propoxypiperidine-3-carboxylic acid." ] }

CAS RN

2137515-80-9

Product Name

1-[(tert-butoxy)carbonyl]-3-propoxypiperidine-3-carboxylic acid

Molecular Formula

C14H25NO5

Molecular Weight

287.4

Purity

0

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.